molecular formula C12H13O5- B14355592 3-(Methoxycarbonyl)-4-propoxybenzoate CAS No. 90183-32-7

3-(Methoxycarbonyl)-4-propoxybenzoate

Cat. No.: B14355592
CAS No.: 90183-32-7
M. Wt: 237.23 g/mol
InChI Key: MCXJQWQTBLQSPJ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Methoxycarbonyl)-4-propoxybenzoate is an ester derivative of benzoic acid featuring a methoxycarbonyl group (–COOCH₃) at the 3-position and a propoxy group (–OCH₂CH₂CH₃) at the 4-position of the benzene ring.

Properties

CAS No.

90183-32-7

Molecular Formula

C12H13O5-

Molecular Weight

237.23 g/mol

IUPAC Name

3-methoxycarbonyl-4-propoxybenzoate

InChI

InChI=1S/C12H14O5/c1-3-6-17-10-5-4-8(11(13)14)7-9(10)12(15)16-2/h4-5,7H,3,6H2,1-2H3,(H,13,14)/p-1

InChI Key

MCXJQWQTBLQSPJ-UHFFFAOYSA-M

Canonical SMILES

CCCOC1=C(C=C(C=C1)C(=O)[O-])C(=O)OC

Origin of Product

United States

Comparison with Similar Compounds

Substituent Position and Functional Group Variations

a) Methyl 4-(cyclopropylmethoxy)-3-hydroxybenzoate ()
  • Structure : The propoxy group is replaced with a cyclopropylmethoxy (–OCH₂C₃H₅) group, and the methoxycarbonyl at position 3 is replaced with a hydroxyl (–OH) group.
  • Relevance : This compound highlights the impact of substituent position (corrected in the corrigendum) and functional group choice on crystallinity and intermolecular interactions .
b) Methyl 4-(3-chloropropoxy)-3-methoxybenzoate ()
  • Structure : Features a 3-chloropropoxy group (–OCH₂CH₂CH₂Cl) at position 4 and a methoxy (–OCH₃) group at position 3.
  • Key Differences: The chlorine atom in the propoxy chain increases molecular weight (C₁₂H₁₅ClO₄) and may enhance lipophilicity. C–H⋯O interactions in the crystal structure (observed via X-ray diffraction) suggest stronger intermolecular forces compared to non-halogenated analogs, influencing melting point and stability .
c) Methyl 3-iodo-4-propoxybenzoate (, BP 26702)
  • Structure : Substitutes the methoxycarbonyl group at position 3 with an iodine atom.
  • The iodo group is a leaving group in substitution reactions, making this compound more reactive in nucleophilic aromatic substitution compared to 3-(methoxycarbonyl)-4-propoxybenzoate .

Functional Group Replacements

a) 3-Methoxy-4-propoxybenzoic acid ()
  • Structure : The ester (–COOCH₃) is replaced with a carboxylic acid (–COOH) group.
  • Key Differences: The carboxylic acid group increases acidity (pKa ~4-5) and water solubility compared to the ester. Potential for salt formation (e.g., sodium or potassium salts), which is critical for pharmaceutical formulations .
b) [3-Methoxy-4-(methoxycarbonyl)phenyl]boronic acid ()
  • Structure : Replaces the propoxy group with a boronic acid (–B(OH)₂) at position 4.
  • Key Differences :
    • The boronic acid enables Suzuki-Miyaura cross-coupling reactions, making it valuable in synthesizing biaryl compounds.
    • Increased hydrophilicity due to the boronic acid group, contrasting with the lipophilic propoxy chain in the target compound .

Pharmacologically Relevant Analogs

a) 1-Methyl-4-[(2-propoxybenzoyl)amino]-3-propyl-1H-pyrazole-5-carboxamide ()
  • Structure : Shares a propoxybenzoyl moiety but incorporates a pyrazole-carboxamide scaffold.
  • Key Differences :
    • The carboxamide and pyrazole groups enhance hydrogen-bonding capacity, improving target binding in enzyme inhibition (e.g., phosphodiesterase targets).
    • Higher molecular weight (C₁₈H₂₄N₄O₃) and logP value suggest greater membrane permeability compared to simpler benzoate esters .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.